Cas no 1804178-21-9 (1-Bromo-3-(5-(difluoromethoxy)-2-ethoxyphenyl)propan-2-one)

• Product Name: 1-Bromo-3-(5-(difluoromethoxy)-2-ethoxyphenyl)propan-2-one
• CAS No: 1804178-21-9
• MF: C₁₂H₁₃BrF₂O₃
• MW: 323.130630254745
• CID: 4974572
• Update Time: 2025-05-23

1-Bromo-3-(5-(difluoromethoxy)-2-ethoxyphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(5-(difluoromethoxy)-2-ethoxyphenyl)propan-2-one

• Inchi： 1S/C12H13BrF2O3/c1-2-17-11-4-3-10(18-12(14)15)6-8(11)5-9(16)7-13/h3-4,6,12H,2,5,7H2,1H3
• InChI Key： GUFAIHLGXKSPRW-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=C(C=CC=1OCC)OC(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 264
• XLogP3: 3.6
• Topological Polar Surface Area: 35.5

Additional information on 1-Bromo-3-(5-(difluoromethoxy)-2-ethoxyphenyl)propan-2-one

1-Bromo-3-(5-(difluoromethoxy)-2-ethoxyphenyl)propan-2-one: A Comprehensive Overview

1-Bromo-3-(5-(difluoromethoxy)-2-ethoxyphenyl)propan-2-one, also known by its CAS number 1804178-21-9, is a complex organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a bromine atom, a difluoromethoxy group, and an ethoxy substituent attached to a phenyl ring, all connected to a propanone backbone. The compound's structure makes it highly versatile, enabling its use in diverse chemical reactions and applications.

The synthesis of 1-Bromo-3-(5-(difluoromethoxy)-2-ethoxyphenyl)propan-2-one involves a series of carefully controlled reactions, often starting from simpler precursors. Recent advancements in synthetic chemistry have allowed for more efficient and selective methods to construct such complex molecules. For instance, the use of transition metal catalysts has enabled the formation of key intermediates with high precision, reducing the overall cost and time required for synthesis.

One of the most notable applications of this compound is in the field of pharmaceutical research. The presence of multiple functional groups, such as the bromine atom and the difluoromethoxy group, makes it an ideal candidate for exploring new drug candidates. These groups can influence the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), which are critical factors in drug development.

In addition to pharmaceutical applications, 1-Bromo-3-(5-(difluoromethoxy)-2-ethoxyphenyl)propan-2-one has also found utility in materials science. Its structure allows for potential use in the development of advanced materials, such as polymers or coatings, where specific chemical functionalities are required. Recent studies have explored its role in creating self-healing materials and stimuli-responsive systems, further highlighting its versatility.

The compound's stability and reactivity are areas of ongoing research interest. Studies have shown that the bromine atom can act as an electrophilic center, facilitating various substitution reactions under mild conditions. This property has been leveraged in the synthesis of other complex molecules, including those with bioactive properties.

From an environmental perspective, understanding the degradation pathways of 1-Bromo-3-(5-(difluoromethoxy)-2-ethoxyphenyl)propan-2-one is crucial for assessing its potential impact on ecosystems. Recent research has focused on identifying microbial degradation mechanisms and photodegradation processes, providing insights into how this compound behaves in natural environments.

In conclusion, 1-Bromo-3-(5-(difluoromethoxy)-2-ethoxyphenyl)propan-2-one, with its CAS number 1804178-21-9, represents a valuable molecule with wide-ranging applications across multiple disciplines. Its unique structure and functional groups make it a subject of continued scientific interest, driving advancements in both fundamental research and practical applications.